Cas no 141-27-5 (a-Citral)

a-Citral structure

Product Name:a-Citral

CAS No:141-27-5

MF:C₁₀O

MW:136.106402397156

MDL:MFCD00006997

CID:155079

Update Time:2025-04-19

a-Citral Chemical and Physical Properties

Names and Identifiers

- 2,6-Octadienal,3,7-dimethyl-, (2E)-
- &#946
- (E)-3,7-Dimethyl-2,6-octadienal
- (E)-3,7-Dimethylocta-2,6-dienal
- (E)-Citral
- (E)-Geranial
- (E)-Neral
- Citral a
- Citral α
- E-Citral (geranial)
- Geranaldehyde
- Geranial
- -Geranial
- geranial (α-Citral)
- trans-3,7-Dimethyl-2,6-octadienal
- trans-3,7-dimethyl-2,6-octadienal (geranial)
- trans-3,7-dimethyl-octa-2,6-dienal
- trans-Citral
- α-Citral
- alpha-citral
- citral alpha
- (e)-2,6-dimethyl-2,6-octadienal
- Ai3-28519
- a-Citral
- MDL： MFCD00006997
- Inchi： 1S/C10O/c1-9(2)5-4-6-10(3)7-8-11
- InChI Key： QSBUITPBFMWVKU-UHFFFAOYSA-N
- SMILES： [C]/C(=[C]/[C][C]/C(=[C]\[C]=O)/[C])/[C] |^1:0,2,6,7,9,10,^4:3,4|

Computed Properties

Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 4
Complexity: 171
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3

Experimental Properties

Color/Form: Colorless or yellowish liquid with strong lemon aroma. Volatile.
Density: d420 0.8888
Boiling Point: bp2.6 92-93°
Refractive Index: nD20 1.4898
Solubility: Insoluble in water, soluble in ethanol, ether, glycerol, mineral oil, animal and vegetable oil.

a-Citral Security Information

Hazardous Material transportation number：2922
HazardClass：8
PackingGroup：III

a-Citral Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C141275-100mg	a-Citral	141-27-5		100mg	$ 419.00	2023-09-08
TRC	C141275-250mg	a-Citral	141-27-5		250mg	$ 990.00	2023-09-08
TRC	C141275-500mg	a-Citral	141-27-5		500mg	$ 1690.00	2023-09-08
eNovation Chemicals LLC	Y1014754-25mg	2,6-Octadienal, 3,7-dimethyl-, (2E)-	141-27-5	95%	25mg	$335	2023-09-04
eNovation Chemicals LLC	Y1014754-100mg	2,6-Octadienal, 3,7-dimethyl-, (2E)-	141-27-5	95%	100mg	$710	2023-09-04
1PlusChem	1P001G6B-50mg	2,6-Octadienal, 3,7-dimethyl-, (2E)-	141-27-5	98%	50mg	$555.00	2024-06-21
Aaron	AR001GEN-50mg	2,6-Octadienal, 3,7-dimethyl-, (2E)-	141-27-5	98%	50mg	$703.00	2025-02-11
A2B Chem LLC	AA66819-50mg	2,6-Octadienal, 3,7-dimethyl-, (2E)-	141-27-5	98%	50mg	$615.00	2024-04-20
eNovation Chemicals LLC	Y1014754-50mg	2,6-Octadienal, 3,7-dimethyl-, (2E)-	141-27-5	95%	50mg	$570	2024-06-08
eNovation Chemicals LLC	Y1014754-250mg	2,6-Octadienal, 3,7-dimethyl-, (2E)-	141-27-5	95%	250mg	$1995	2025-02-21

a-Citral Production Method

Production Method 1

106-24-1

141-27-5

25269-17-4

673-84-7

13877-91-3

106-26-3

457653-86-0

106-25-2

78-70-6

502-99-8

Reaction Conditions

1.1C:12173-10-3, 3 h, 140°C

Reference

: Clinoptilolite as a natural, active zeolite catalyst for the chemical transformations of geraniol

By Fajdek-Bieda, Anna et al, Reaction Kinetics, 2021, 133(2), 997-1011

Production Method 2